N-(benzo[d][1,3]dioxol-5-yl)-3-(2-chlorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(2-chlorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H15ClN2O5/c24-16-7-3-1-5-14(16)22(27)26-20-15-6-2-4-8-17(15)31-21(20)23(28)25-13-9-10-18-19(11-13)30-12-29-18/h1-11H,12H2,(H,25,28)(H,26,27)
• InChI Key: YKDZBFFFKZHYNR-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=CC=C5Cl
• Molecular Formula: C23H15ClN2O5
• Molecular Weight: 434.8 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(2-chlorobenzamido)benzofuran-2-carboxamide, also known as BDBCA, is a chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications. BDBCA belongs to the class of benzofuran derivatives and is synthesized using a multi-step process.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Lavanya, Sribalan, and Padmini (2017) discusses the synthesis of new 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives. These compounds were evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, showcasing the potential of benzofuran derivatives in developing new bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

Antimicrobial Screening

Idrees, Kola, and Siddiqui (2019) synthesized innovative 5-(benzofuran-2-yl)-N'-(2-substituted-4-oxothiazolidin-3-yl)-1-phenyl-1H-pyrazole-3carboxamide derivatives. These compounds were screened for in vitro antibacterial activity against various pathogenic microorganisms, demonstrating the potential of such derivatives in antimicrobial applications (Idrees, Kola, & Siddiqui, 2019).

Antiproliferative Activity

Youssef et al. (2020) explored the antiproliferative activity of new amine, amino acid, and dipeptide-coupled benzamides, including their potential as sigma-1 receptor agonists. Their research involved molecular docking studies and screening against cancer cell lines, suggesting the utility of benzofuran derivatives in cancer research (Youssef et al., 2020).

Electrochemical Properties and Applications

A study by Hsiao and Wang (2016) on the synthesis of novel electropolymerizable monomers derived from benzofuran demonstrates the electrochemical properties and potential applications of these compounds in creating electrochromic and fluorescent polymer films. This research underscores the versatility of benzofuran derivatives in materials science and engineering (Hsiao & Wang, 2016).